Cas no 4217-64-5 (1,1-Bis(4-chlorophenyl)-1,2-ethanediol)

1,1-Bis(4-chlorophenyl)-1,2-ethanediol structure
4217-64-5 structure
Product Name:1,1-Bis(4-chlorophenyl)-1,2-ethanediol
CAS No:4217-64-5
MF:C14H12Cl2O2
MW:283.149882316589
CID:927859
PubChem ID:145732
Update Time:2025-04-19

1,1-Bis(4-chlorophenyl)-1,2-ethanediol Chemical and Physical Properties

Names and Identifiers

    • 1,1-Bis(4-chlorophenyl)-1,2-ethanediol
    • 1,1-bis(4-chlorophenyl)ethane-1,2-diol
    • 1,2-Ethanediol, 1,1-bis(4-chlorophenyl)-
    • 4217-64-5
    • DTXSID60194994
    • Inchi: 1S/C14H12Cl2O2/c15-12-5-1-10(2-6-12)14(18,9-17)11-3-7-13(16)8-4-11/h1-8,17-18H,9H2
    • InChI Key: ZZLDPEVKVISPTB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(CO)(C1C=CC(=CC=1)Cl)O

Computed Properties

  • Exact Mass: 282.02156
  • Monoisotopic Mass: 282.0214350g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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